- Synthesis of 8-piperidino-5,6-dihydro-4H-thiazolo[5,4-c]azepines and 8-amino-5,6-dihydro-4H-bis[1,3]thiazolo-[3,2-a: 5',4'-c]azepin-7-ium chlorides, Russian Journal of General Chemistry, 2006, 76(7), 1178-1180
Cas no 935850-03-6 (4,5,6,7-tetrahydro-1,3-benzothiazol-7-one)
4,5,6,7-Tetrahydro-1,3-benzothiazol-7-one is a heterocyclic compound featuring a fused benzothiazole ring system with a ketone functional group at the 7-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its rigid bicyclic framework enhances stability, while the ketone moiety offers reactivity for further functionalization. The compound is valued for its role in constructing biologically active molecules, including potential inhibitors and ligands. High purity grades ensure consistent performance in research and industrial processes. Suitable for controlled reactions, it demonstrates compatibility with a range of reagents, making it a practical choice for advanced organic synthesis.
935850-03-6 structure
Product Name:4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
CAS No:935850-03-6
MF:C7H7NOS
MW:153.201580286026
MDL:MFCD15071684
CID:844603
PubChem ID:17879767
Update Time:2025-07-22
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dihydrobenzo[d]thiazol-7(4H)-one
- 5,6-dihydro-4H-1,3-benzothiazol-7-one
- 7(4H)-Benzothiazolone, 5,6-dihydro-
- 5891AC
- 4,5-Dihydrobenzothiazole-7(6H)-one
- MB14638
- 4,5,6,7-tetrahydrobenzothiazol-7-one
- 4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
- 5,6-DIHYDRO-1,3-BENZOTHIAZOL-7(4H)-ONE
- 5,6-Dihydro-7(4H)-benzothiazolone (ACI)
- C77218
- SY105786
- DTXSID80591446
- CS-0040558
- DS-12977
- AKOS011358689
- MFCD15071684
- 935850-03-6
- 5,6-Dihydrobenzothiazol-7(4H)-one
- SCHEMBL304637
- J-516536
- DB-079615
- EN300-814421
-
- MDL: MFCD15071684
- Inchi: 1S/C7H7NOS/c9-6-3-1-2-5-7(6)10-4-8-5/h4H,1-3H2
- InChI Key: RENBIQXXBKOXQC-UHFFFAOYSA-N
- SMILES: O=C1CCCC2=C1SC=N2
Computed Properties
- Exact Mass: 153.02483502g/mol
- Monoisotopic Mass: 153.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2
- XLogP3: 1.4
Experimental Properties
- Density: 1.326
- Boiling Point: 298.3°C at 760 mmHg
- Flash Point: 134.2°C
- Refractive Index: 1.602
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A183445-100mg |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 100mg |
$28.0 | 2025-04-15 | |
| Ambeed | A183445-250mg |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 250mg |
$34.0 | 2025-04-15 | |
| Ambeed | A183445-1g |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 1g |
$122.0 | 2025-04-15 | |
| Ambeed | A183445-5g |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 5g |
$588.0 | 2025-04-15 | |
| Ambeed | A183445-10g |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 10g |
$767.0 | 2025-04-15 | |
| Chemenu | CM155487-1g |
5,6-dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 1g |
$520 | 2021-08-05 | |
| Alichem | A059006397-1g |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 1g |
$448.38 | 2023-08-31 | |
| Alichem | A059006397-5g |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 5g |
$1294.38 | 2023-08-31 | |
| Alichem | A059006397-10g |
5,6-Dihydrobenzo[d]thiazol-7(4H)-one |
935850-03-6 | 95% | 10g |
$1984.32 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OX554-200mg |
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one |
935850-03-6 | 95+% | 200mg |
1162.0CNY | 2021-07-13 |
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Iron Solvents: Ethanol ; 40 h, reflux
Reference
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Raw materials
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Preparation Products
4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
935850-03-6 (4,5,6,7-tetrahydro-1,3-benzothiazol-7-one) Related Products
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